Cas no 56805-09-5 ([(2R,3R,4S,5R,6R)-3,4,5-Triacetyloxy-6-[(3S,5S)-5-hydroxyhexan-3-yl]oxyoxan-2-yl]methyl acetate)

• Product Name: [(2R,3R,4S,5R,6R)-3,4,5-Triacetyloxy-6-[(3S,5S)-5-hydroxyhexan-3-yl]oxyoxan-2-yl]methyl acetate
• CAS No: 56805-09-5
• MF: C₂₀H₃₂O₁₁
• MW: 448.461487770081
• CID: 2184416
• Update Time: 2023-08-05

[(2R,3R,4S,5R,6R)-3,4,5-Triacetyloxy-6-[(3S,5S)-5-hydroxyhexan-3-yl]oxyoxan-2-yl]methyl acetate Chemical and Physical Properties

Names and Identifiers

• (1S,3s)-1-ethyl-3-hydroxy-1-[(2-o,3-o,4-o,6-o-tetraacetyl-β-d-glucopyranosyl)oxy]butane
• (1S,3S)-1-Ethyl-3-hydroxy-1-[(2-O,3-O,4-O,6-O-tetraacetyl-beta-D-glucopyranosyl)oxy]butane
• [(2R,3R,4S,5R,6R)-3,4,5-Triacetyloxy-6-[(3S,5S)-5-hydroxyhexan-3-yl]oxyoxan-2-yl]methyl acetate

• Inchi： 1S/C20H32O11/c1-7-15(8-10(2)21)30-20-19(29-14(6)25)18(28-13(5)24)17(27-12(4)23)16(31-20)9-26-11(3)22/h10,15-21H,7-9H2,1-6H3/t10-,15-,16+,17+,18-,19+,20+/m0/s1
• InChI Key： HMLSWYDFWAOFGV-KXKPOQBMSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)O[C@@H](CC)C[C@H](C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 14
• Complexity: 635
• XLogP3: 1.7
• Topological Polar Surface Area: 144